Cas no 89112-40-3 (Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-)

• Product Name: Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-
• CAS No: 89112-40-3
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 611878
• PubChem ID: 136220765
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(4-methylphenyl)-4-pyrimidinyl]-4-methyl-
• 6-[2-amino-4-(4-methylphenyl)-1H-pyrimidin-6-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• 89112-40-3
• 2-[2-amino-6-(4-methylphenyl)pyrimidin-4-yl]-4-methylphenol
• 6-[2-Amino-6-(4-methylphenyl)pyrimidin-4(3H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• DTXSID10751834
• 2-(2-Amino-6-p-tolylpyrimidin-4-yl)-4-methylphenol

• Inchi： 1S/C18H17N3O/c1-11-3-6-13(7-4-11)15-10-16(21-18(19)20-15)14-9-12(2)5-8-17(14)22/h3-10,22H,1-2H3,(H2,19,20,21)
• InChI Key： PTXNIQUNXWDSIP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1C=C(C2C=CC(C)=CC=2)N=C(N)N=1

Computed Properties

• Exact Mass: 291.137162174g/mol
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72Ų